N-(2-benzoylphenyl)-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]acetamide

• IUPAC Name: N-(2-benzoylphenyl)-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]acetamide
• InChI: InChI=1S/C27H27N3O4S/c31-26(28-25-14-8-7-13-24(25)27(32)23-11-5-2-6-12-23)21-29-16-18-30(19-17-29)35(33,34)20-15-22-9-3-1-4-10-22/h1-15,20H,16-19,21H2,(H,28,31)/b20-15+
• InChI Key: UCUKJGOAUBOFNR-HMMYKYKNSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=CC=C2C(=O)C3=CC=CC=C3)S(=O)(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: C1CN(CCN1CC(=O)NC2=CC=CC=C2C(=O)C3=CC=CC=C3)S(=O)(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C27H27N3O4S
• Molecular Weight: 489.6 g/mol

Description

N-(2-benzoylphenyl)-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]acetamide, commonly known as BPP-1, is a synthetic compound that has been studied for its potential use as a therapeutic agent. BPP-1 has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of extensive research.

Scientific Research Applications

Antimicrobial and Antifungal Activities

• Synthesis and structural analysis of certain derivatives have shown promise in antimicrobial and genotoxic activities. X-ray diffraction analysis was used to determine the molecular structure of these compounds, revealing potential for significant antimicrobial effects (Benvenuti et al., 1997).
• Novel triazole compounds containing thioamide groups were synthesized and shown to possess antifungal and plant growth regulating activities. These compounds demonstrated specific molecular interactions that stabilized their structure and enhanced their biological effects (Li Fa-qian et al., 2005).
• A series of novel sulfonamide derivatives demonstrated potent antimicrobial activities, particularly against selected microbial species. These findings suggest a promising avenue for the development of new antimicrobial agents (Patel & Agravat, 2007).

Antitumor Activities

• Research into benzothiazolinone acetamide analogs has included spectroscopic and quantum mechanical studies. These compounds were evaluated for their potential as photovoltaic efficiency models in dye-sensitized solar cells, with some showing promise as photosensitizers due to their light harvesting efficiency and electron injection properties (Mary et al., 2020).
• Several N-substituted-N-(2,3-Dihydro-[1,4]benzodioxin-6-yl)-4-acetamidobenzenesulfonamides were synthesized and evaluated for their antibacterial properties. These compounds displayed potent therapeutic potential against various bacterial strains, indicating their relevance in the development of new antibacterial agents (Abbasi et al., 2016).

CNS Agents

• A study on N-(2-benzoyl-4-chlorophenyl)-2-(4-(substituted phenyl) piperazin-1-yl) acetamides focused on their potential as central nervous system agents. Molecular docking studies suggested that these compounds could interact effectively with the GABAA receptor, indicating potential anxiolytic and muscle relaxant properties (Verma et al., 2017).